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Compound of Interest

Compound Name: Bis(2-cyanoethyl)phosphine

CAS No.: 4023-49-8

Cat. No.: B1606479

Get Quote

CAS: 4023-49-8 | Formula: C₆H₉N₂P | Class: Secondary Phosphine / Nitrile[1]

Executive Summary
Bis(2-cyanoethyl)phosphine is a secondary phosphine intermediate primarily used in the

synthesis of asymmetric ligands and the reducing agent Tris(2-cyanoethyl)phosphine (TCEP).

[1] Unlike its tertiary congener (TCEP), which is renowned for air stability, the secondary

phosphine Bis(2-cyanoethyl)phosphine retains a P-H bond, rendering it susceptible to

oxidation and requiring rigorous inert atmosphere techniques. This guide synthesizes data from

patents, computed chemical models, and homologous phosphine safety protocols to establish

a zero-compromise handling standard.[1]

Chemical Identity & Physicochemical Profile
The presence of electron-withdrawing cyanoethyl groups mitigates the extreme pyrophoricity

seen in dialkylphosphines (e.g., diethylphosphine), but does not eliminate air sensitivity.
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Property Data Source/Note

IUPAC Name

3-(2-

cyanoethylphosphanyl)propan

enitrile

PubChem [1]

CAS Number 4023-49-8 PubChem [1]

Molecular Weight 140.12 g/mol Calculated

Physical State
Viscous Liquid / Low-melting

Solid

Predicted based on MW &

Homologs

Boiling Point ~327.8 °C (Predicted) LookChem [2]

Flash Point ~152 °C (Predicted) LookChem [2]

Solubility Acetonitrile, THF, DMSO Polar organic solvents

Air Stability Air Sensitive
Oxidizes to phosphine

oxide/acid

Hazard Architecture (GHS Classification)
Note: Specific GHS data for this intermediate is often extrapolated from the parent Phosphine

(PH3) and organic nitriles.

Core Hazards[1][2]
Acute Toxicity (Oral/Inhalation): The molecule contains two nitrile moieties.[1] Metabolic

liberation of cyanide is a theoretical risk, though the primary toxicity mechanism is likely

phosphine-induced neurotoxicity and respiratory irritation.[1]

Skin/Eye Corrosion: Secondary phosphines are caustic.[1] Direct contact causes severe

irritation or chemical burns.[1]

Reactivity: The P-H bond is nucleophilic.[1] It reacts exothermically with oxidizing agents,

halogenated compounds, and strong bases.[1]

Hazard Statements (Inferred)
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H302/H332: Harmful if swallowed or inhaled.[1]

H315/H319: Causes skin and serious eye irritation.[1]

H251: Self-heating: may catch fire (if exposed to air on high surface area media).[1]

Engineering Controls & Personal Protection (Barrier
Analysis)
The "Barrier Analysis" approach dictates that multiple layers of protection must fail before

exposure occurs.[1]

Engineering Controls[1]
Primary Barrier:Inert Atmosphere Glovebox (N₂ or Ar).[1] Oxygen levels must be maintained

< 5 ppm.[1]

Secondary Barrier:Schlenk Line (Double Manifold). Essential for transfer operations if a

glovebox is unavailable.[1][2]

Ventilation: All work must be performed within a certified chemical fume hood to capture

potential phosphine gas (PH₃) evolution during decomposition.[1]

Personal Protective Equipment (PPE)[1][4]
Respiratory: If working outside a glovebox, a NIOSH-approved respirator with P100/Organic

Vapor cartridges is required.[1]

Dermal: Double-gloving strategy.[1]

Inner: Nitrile (4 mil).[1]

Outer: Butyl Rubber or heavy-gauge Nitrile (8 mil) for splash protection.[1]

Ocular: Chemical splash goggles.[1] Face shield recommended during synthesis or scale-up.

[1]
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Protocol A: Inert Atmosphere Transfer (Schlenk
Technique)
Causality: Oxygen exposure leads to the formation of phosphine oxides (P=O) and potentially

acidic byproducts, degrading reagent purity and risking exothermic runaway.

Preparation: Flame-dry all glassware under vacuum (0.1 mmHg) and backfill with dry

Nitrogen/Argon three times.

Septum Integrity: Use high-quality rubber septa. Pre-puncture septa with a wide-bore needle

to create a channel, then seal.[1]

Cannula Transfer:

Pressurize the source flask (Bis(2-cyanoethyl)phosphine) with inert gas (2-3 psi).

Insert a stainless steel cannula into the source liquid.[1]

Insert the receiving end into the destination flask (vented to a bubbler).

Allow the pressure differential to drive the liquid transfer.[1] Do not pour.

Protocol B: Synthesis & Generation (Contextual)
Reference: US Patent 3,475,479 [3] Bis(2-cyanoethyl)phosphine is typically synthesized by

the hydrophosphination of acrylonitrile.[1][3]

Reaction:PH₃ + 2 CH₂=CHCN → HP(CH₂CH₂CN)₂[1]

Critical Safety: This reaction uses Phosphine gas (PH₃), a deadly pyrophoric gas.[1] It must

be performed in a specialized reactor with a caustic scrubber (NaOH/Bleach) to neutralize

unreacted PH₃ effluent.[1]

Protocol C: Spill Management & Deactivation
Trustworthiness: This protocol relies on oxidative destruction of the P-H bond.[1]

Evacuation: Clear the immediate area.
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Oxidation: Cover the spill with a slurry of 10% Sodium Hypochlorite (Bleach) or Hydrogen

Peroxide (3%).[1]

Mechanism:[4]HP(R)₂ + [O] → HOP(R)₂ (Phosphinic Acid) -> Further oxidation to

Phosphate.[1]

Neutralization: Allow to react for 30 minutes. The bleach converts the toxic phosphine to a

relatively benign phosphine oxide/phosphate.[1]

Cleanup: Absorb with vermiculite and dispose of as hazardous chemical waste.

Visualization: Handling & Logic Flows
Figure 1: Safe Handling Decision Matrix
This logic flow determines the appropriate handling method based on the operation scale and

state.[1]
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Start: Bis(2-cyanoethyl)phosphine Handling

Is the material pure (neat) or in solution?

Neat / Pure Liquid

High Concentration

Dilute Solution (<10%)

Low Concentration

MANDATORY: Glovebox (N2/Ar)

Storage & Weighing

Schlenk Line / Cannula Transfer

Large Volume Transfer Gas-Tight Syringe Transfer

Small Volume (<10mL)

If Glovebox Unavailable (High Risk)

Click to download full resolution via product page

Caption: Decision matrix for selecting the containment level based on reagent concentration

and physical state.

Figure 2: Degradation & Deactivation Pathway
Understanding the oxidation pathway is crucial for waste disposal and spill cleanup.[1]
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Caption: Chemical pathway showing the transition from the reactive P-H species to stable

oxidation products.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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